Cas no 688336-04-1 (N-(4-chlorophenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(4-chlorophenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 688336-04-1
• MF: C₁₈H₁₆ClN₃O₂S
• MW: 373.856541633606
• CID: 6010355
• PubChem ID: 4087783
• Update Time: 2025-05-19

N-(4-chlorophenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• Acetamide, N-(4-chlorophenyl)-2-[[1-(4-methoxyphenyl)-1H-imidazol-2-yl]thio]-
• 688336-04-1
• F0599-0300
• EU-0058001
• N-(4-chlorophenyl)-2-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• AKOS024585965
• N-(4-chlorophenyl)-2-[1-(4-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• N-(4-chlorophenyl)-2-((1-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide

• Inchi： 1S/C18H16ClN3O2S/c1-24-16-8-6-15(7-9-16)22-11-10-20-18(22)25-12-17(23)21-14-4-2-13(19)3-5-14/h2-11H,12H2,1H3,(H,21,23)
• InChI Key： BPOUKMVNPVMKRF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1N(C2=CC=C(OC)C=C2)C=CN=1

Computed Properties

• Exact Mass: 373.0651756g/mol
• Monoisotopic Mass: 373.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 12.41±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(4-chlorophenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Comprehensive Overview of N-(4-chlorophenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 688336-04-1)

N-(4-chlorophenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide, with the CAS number 688336-04-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a chlorophenyl moiety, a methoxyphenyl-substituted imidazole ring, and a sulfanylacetamide linker. Its structural complexity makes it a promising candidate for applications in drug discovery and material science.

The compound's imidazole-thioether core is particularly noteworthy, as it is often associated with bioactivity. Researchers have explored its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens. The 4-methoxyphenyl group may contribute to enhanced metabolic stability, a hot topic in medicinal chemistry optimization. Meanwhile, the 4-chlorophenyl segment could influence binding affinity, a key consideration in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 688336-04-1 presents interesting challenges. The formation of the C-S bond between the imidazole and acetamide requires careful control of reaction conditions. Recent publications highlight growing interest in green chemistry approaches to such transformations, reflecting broader industry shifts toward sustainable synthesis. The compound's logP and hydrogen bonding capacity suggest moderate solubility characteristics—a frequent search query among formulation scientists.

Analytical characterization of this substance typically involves HPLC-MS and NMR spectroscopy, techniques commonly searched by quality control professionals. The methoxy protons produce distinctive signals around 3.8 ppm in ¹H NMR, while the imidazole protons appear further downfield. These spectral features are crucial for identity confirmation, especially given rising concerns about chemical counterfeit detection in supply chains.

In material science applications, the π-conjugated system of N-(4-chlorophenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide has drawn attention for potential use in organic semiconductors. This aligns with booming interest in flexible electronics and OLED technologies. Computational studies suggest the compound's HOMO-LUMO gap might be tunable through substitution pattern modifications—a frequent subject in computational chemistry forums.

Stability studies indicate that CAS 688336-04-1 should be protected from prolonged light exposure due to possible photo-degradation of the imidazole ring. Proper storage conditions are frequently searched by laboratory managers implementing GLP compliance systems. The compound's thermal behavior, analyzed by DSC, shows a sharp melting endotherm—information valuable for polymorph screening in preformulation workflows.

Patent literature reveals growing IP activity around structurally related imidazole derivatives, particularly for inflammatory disease targets. This connects to widespread public interest in chronic inflammation management strategies. While not itself a commercial drug, 688336-04-1 serves as important scaffold for lead optimization in many pharmaceutical R&D pipelines.

Environmental fate studies of similar compounds suggest moderate biodegradability, an increasingly searched parameter due to green chemistry regulations. The chlorophenyl component warrants careful ecotoxicity assessment, reflecting current regulatory focus on persistent organic pollutants. These considerations are crucial for manufacturers navigating REACH compliance requirements.

In analytical method development, the compound's UV chromophores allow sensitive detection at ~260 nm, a practical detail often sought by QC method developers. The mass spectrometric fragmentation pattern shows characteristic losses of the methoxy group and imidazole ring, useful for LC-MS/MS method validation—a trending topic in analytical forums.

Scale-up synthesis of N-(4-chlorophenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide presents interesting process chemistry challenges, particularly in controlling regioisomeric purity during imidazole formation. These considerations resonate with industry's growing focus on continuous flow chemistry solutions for heterocycle synthesis.